Cas no 38084-03-6 (1-Deoxy-1-iodo-2,3:4,5-di-O-isopropylidene-β-D-fructopyranose)

• Product Name: 1-Deoxy-1-iodo-2,3:4,5-di-O-isopropylidene-β-D-fructopyranose
• CAS No: 38084-03-6
• MF: C₁₂H₁₉IO₅
• MW: 370.18
• CID: 5091892
• Update Time: 2025-05-20

1-Deoxy-1-iodo-2,3:4,5-di-O-isopropylidene-β-D-fructopyranose Chemical and Physical Properties

Names and Identifiers

• 1-Deoxy-1-iodo-2,3:4,5-di-O-isopropylidene-β-D-fructopyranose

• Inchi： 1S/C12H19IO5/c1-10(2)15-7-5-14-12(6-13)9(8(7)16-10)17-11(3,4)18-12/h7-9H,5-6H2,1-4H3/t7-,8-,9+,12+/m1/s1
• InChI Key： NDYXHCTYLFPSBA-XBWDGYHZSA-N
• SMILES： [C@]12(CO[C@@]3([C@@]([H])(OC(C)(C)O3)[C@]1([H])OC(C)(O2)C)CI)[H]

Additional information on 1-Deoxy-1-iodo-2,3:4,5-di-O-isopropylidene-β-D-fructopyranose

1-Deoxy-1-Iodo-2,3:4,5-Di-O-Isopropylidene-Beta-D-Fructopyranose (CAS No 38084-03-6)

The compound 1-deoxy-1-iodo-2,3:4,5-di-o-isopropylidene-beta-d-fructopyranose, identified by the CAS registry number 38084-03-6, is a highly specialized sugar derivative with significant applications in organic synthesis and biochemistry. This compound is a modified form of beta-d-fructopyranose, a naturally occurring sugar found in fruits and honey. The modifications introduced into this molecule—specifically the deoxy and iodo substitutions at position 1 and the di-o-isopropylidene protecting groups at positions 2,3 and 4,5—endow it with unique chemical properties that make it valuable in various research and industrial contexts.

One of the most notable features of this compound is its role as an intermediate in the synthesis of complex carbohydrates and related structures. The presence of the iodo group at position 1 facilitates nucleophilic substitution reactions, which are critical in constructing glycosidic bonds—a key step in the synthesis of oligosaccharides and polysaccharides. Additionally, the di-o-isopropylidene groups serve as effective protecting groups for the hydroxyl functionalities at positions 2, 3, 4, and 5. These groups not only stabilize the molecule during reactions but also simplify subsequent deprotection steps.

Recent studies have highlighted the importance of this compound in glycochemistry research. For instance, researchers have utilized it to investigate the stereochemical outcomes of glycosylation reactions under various conditions. These studies have provided valuable insights into controlling regioselectivity and stereoselectivity in carbohydrate synthesis—a challenge that has long plagued organic chemists.

Moreover, this compound has found applications in medicinal chemistry. Its structure serves as a scaffold for designing potential drug candidates targeting carbohydrate-binding proteins such as lectins and glycoproteins. By modifying specific positions on this molecule, researchers can create ligands with enhanced binding affinities or selectivities for these proteins, opening avenues for therapeutic intervention in diseases such as cancer and infectious diseases.

In terms of synthesis, several methods have been developed to prepare this compound efficiently. One common approach involves the iodination of a suitably protected beta-d-fructopyranose derivative using iodine-based reagents under controlled conditions. The choice of protecting groups plays a crucial role in ensuring high yields and purity of the final product.

From an analytical standpoint, this compound is typically characterized using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques allow for precise determination of its molecular structure and purity.

In conclusion, 1-deoxy-1-iodo-2,3:4,5-di-o-isopropylidene-beta-d-fructopyranose (CAS No 38084-03-6) is a versatile sugar derivative with significant implications in organic synthesis and medicinal chemistry. Its unique structural features make it an invaluable tool for researchers working on carbohydrate-based compounds.